7-(4-methoxyphenyl)-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol

• IUPAC Name: 6-hydroxy-7-(4-methoxyphenyl)-4,5-dihydroimidazo[4,5-e][2,1,3]benzoxadiazole
• InChI: InChI=1S/C14H12N4O3/c1-20-9-4-2-8(3-5-9)14-15-13-11(18(14)19)7-6-10-12(13)17-21-16-10/h2-5,19H,6-7H2,1H3
• InChI Key: YTPOGYVMPUEHAV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=C(N2O)CCC4=NON=C43
• Molecular Formula: C14H12N4O3
• Molecular Weight: 284.27 g/mol

Description

7-(4-methoxyphenyl)-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol is a heterocyclic compound that has been studied extensively for its potential use in various scientific applications. This compound has a unique structure that allows it to interact with biological systems in a specific way, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 7-(4-methoxyphenyl)-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and survival. This leads to a decrease in the proliferation of cancer cells and an increase in the survival of neurons in the brain.
Biochemical and Physiological Effects:
In addition to its anti-cancer and neuroprotective effects, this compound has been shown to have other biochemical and physiological effects. For example, it has been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 7-(4-methoxyphenyl)-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol in lab experiments is that it is relatively easy to synthesize and purify. However, one limitation is that it is not very soluble in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on 7-(4-methoxyphenyl)-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol. One area of interest is in the development of new drugs that are based on this compound. Another area of interest is in further understanding the mechanism of action of this compound and how it interacts with biological systems. Additionally, there is potential for this compound to be used in other scientific applications, such as in the development of new materials or as a tool for studying biological processes.

Synthesis Methods

The synthesis of 7-(4-methoxyphenyl)-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol involves the reaction of 2-amino-4-methoxyphenol with 2,3-dichloroquinoxaline in the presence of a base such as potassium carbonate. The resulting compound can then be reduced to the final product using a reducing agent such as sodium borohydride.

Scientific Research Applications

The unique structure of 7-(4-methoxyphenyl)-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol makes it a promising candidate for scientific research in various fields. One potential application is in the development of new drugs for the treatment of diseases such as cancer and Alzheimer's disease. This compound has been shown to have potent anti-cancer and neuroprotective effects in preclinical studies.